Cas no 2229610-89-1 (3-(2,2-dimethylbutyl)pyrrolidin-3-ol)

• Product Name: 3-(2,2-dimethylbutyl)pyrrolidin-3-ol
• CAS No: 2229610-89-1
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6390220
• PubChem ID: 165977534
• Update Time: 2025-06-13

3-(2,2-dimethylbutyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylbutyl)pyrrolidin-3-ol
• 2229610-89-1
• EN300-1753639

• Inchi： 1S/C10H21NO/c1-4-9(2,3)7-10(12)5-6-11-8-10/h11-12H,4-8H2,1-3H3
• InChI Key： ZUVSVKYRDGCZRA-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CC(C)(C)CC

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2,2-dimethylbutyl)pyrrolidin-3-ol

Research Brief on 3-(2,2-dimethylbutyl)pyrrolidin-3-ol (CAS: 2229610-89-1): Recent Advances and Applications

3-(2,2-dimethylbutyl)pyrrolidin-3-ol (CAS: 2229610-89-1) is a pyrrolidine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 3-(2,2-dimethylbutyl)pyrrolidin-3-ol, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes catalytic asymmetric hydrogenation to achieve high enantiomeric purity, a critical factor for its potential use as a chiral building block in drug design. The study reported a yield of 85% and an enantiomeric excess (ee) of 98%, marking a significant improvement over previous methods.

In addition to its synthetic advancements, 3-(2,2-dimethylbutyl)pyrrolidin-3-ol has been investigated for its biological activity. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain neurotransmitter receptors, including the serotonin 5-HT_2A receptor. These findings, published in a 2022 issue of Bioorganic & Medicinal Chemistry Letters, indicate potential applications in the treatment of neurological disorders such as depression and anxiety. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's role as a precursor in the synthesis of more complex molecules. A 2023 study in Organic Letters demonstrated its utility in the construction of pyrrolidine-based scaffolds, which are commonly found in bioactive natural products and pharmaceuticals. The researchers highlighted the compound's versatility and ease of functionalization, making it a valuable tool for medicinal chemists.

Despite these promising developments, challenges remain in the widespread adoption of 3-(2,2-dimethylbutyl)pyrrolidin-3-ol. Issues such as scalability, cost-effectiveness, and the need for comprehensive toxicological studies must be addressed before it can be considered for clinical applications. Nevertheless, the compound's unique properties and potential therapeutic benefits make it a compelling subject for ongoing research.

In conclusion, 3-(2,2-dimethylbutyl)pyrrolidin-3-ol (CAS: 2229610-89-1) represents a promising candidate in the field of medicinal chemistry. Recent advancements in its synthesis and biological evaluation underscore its potential as a therapeutic agent and a versatile building block for drug discovery. Future research should focus on addressing the remaining challenges and exploring its full pharmacological potential.